Cas no 104097-41-8 (4-sec-Butoxybenzoic Acid)

4-sec-Butoxybenzoic Acid structure
4-sec-Butoxybenzoic Acid structure
Product Name:4-sec-Butoxybenzoic Acid
CAS No:104097-41-8
MF:C11H14O3
MW:194.227063655853
MDL:MFCD01333527
CID:1074139
PubChem ID:5132695
Update Time:2025-04-20

4-sec-Butoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(sec-Butoxy)benzoic acid
    • (+-)-4-sec-Butyloxy-benzoesaeure
    • 4-(butan-2-yloxy)benzoic acid
    • 4-(methylpropoxy)benzoic acid
    • 4-[(1-methylpropyl)oxy]benzoic acid
    • 4-sec-Butoxy-benzoesaeure
    • 4-sec-butoxybenzoic acid
    • 4-sec-Butoxy-benzoic acid
    • AC1NO5LM
    • ARONIS013073
    • p-iso-Butyl-oxy-benzoesaeure
    • SureCN948362
    • AKOS BB-8616
    • ASISCHEM V46852
    • 0133
    • 4047721
    • AKOS BB
    • ZERENEX E
    • 4-(s-butoxy) benzoic acid
    • Z57243688
    • AKOS016036799
    • ALBB-022471
    • 104097-41-8
    • MFCD01333527
    • SCHEMBL948362
    • EN300-85044
    • BBL002685
    • G22502
    • CS-0217792
    • 4-sec-butoxybenzoicacid
    • Benzoic acid, 4-(1-methylpropoxy)-
    • DTXSID30408631
    • STK014340
    • 4-butan-2-yloxybenzoic Acid
    • VS-01163
    • AKOS000109257
    • AKOS BB/0133
    • ZERENEX E/4047721
    • 4-sec-Butoxybenzoic Acid
    • MDL： MFCD01333527
    • Inchi： 1S/C11H14O3/c1-3-8(2)14-10-6-4-9(5-7-10)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
    • InChI Key： LCMFDJQAHNDLEI-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C(=O)O)=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

4-sec-Butoxybenzoic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-sec-Butoxybenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
024235-500mg
4-(sec-Butoxy)benzoic acid
 104097-41-8
500mg
 2681CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
024235-1g
4-(sec-Butoxy)benzoic acid
 104097-41-8
1g
 4128CNY 2021-05-07
Matrix Scientific
024235-500mg
4-(sec-Butoxy)benzoic acid
 104097-41-8
500mg
 $165.00 2023-09-11
Matrix Scientific
024235-1g
4-(sec-Butoxy)benzoic acid
 104097-41-8
1g
 $254.00 2023-09-11
TRC
S682435-25mg
4-sec-Butoxybenzoic Acid
 104097-41-8
25mg
 $ 50.00 2022-06-03
TRC
S682435-50mg
4-sec-Butoxybenzoic Acid
 104097-41-8
50mg
 $ 70.00 2022-06-03
TRC
S682435-250mg
4-sec-Butoxybenzoic Acid
 104097-41-8
250mg
 $ 250.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
024235-500mg
4-(sec-Butoxy)benzoic acid
 104097-41-8
500mg
 2681.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
024235-1g
4-(sec-Butoxy)benzoic acid
 104097-41-8
1g
 4128.0CNY 2021-07-05
Enamine
EN300-85044-0.05g
4-(butan-2-yloxy)benzoic acid
 104097-41-8 95%
0.05g
 $59.0 2024-05-21

4-sec-Butoxybenzoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:104097-41-8)4-sec-Butoxybenzoic Acid
Order Number:A1233364
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:50
Price ($):999/286
Email:sales@amadischem.com

4-sec-Butoxybenzoic Acid Related Literature

Related Categories

104097-41-8 (4-sec-Butoxybenzoic Acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:104097-41-8)4-sec-Butoxybenzoic Acid
A1233364
Purity:99%/99%
Quantity:5g/1g
Price ($):999/286
Email